![molecular formula C16H17ClN2O3 B2573028 N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide CAS No. 1105250-94-9](/img/structure/B2573028.png)
N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the yield of the product .Molecular Structure Analysis
This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy to determine the structure of the compound .Chemical Reactions Analysis
This would involve studying the reactions that the compound undergoes, and the conditions under which these reactions occur .Physical And Chemical Properties Analysis
This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability .Scientific Research Applications
Synthesis and Characterization
- Characterization : The compound (C~21~H~16~ClN~3~O~4~) is characterized by single-crystal X-ray diffraction (XRD), infrared spectroscopy (IR), proton nuclear magnetic resonance (1H NMR), and carbon-13 nuclear magnetic resonance (13C NMR) studies. In the crystal, molecules are linked by N–H⋯O and C–H⋯O hydrogen bonds, forming a layer structure parallel to the bc plane. Hirshfeld surface analysis reveals potential hydrogen bond interactions .
Heterocyclic Chemistry and Drug Discovery
- Heterocyclic Compounds : F5317-0637 belongs to the heterocyclic class, which plays a pivotal role in organic chemistry research. These compounds often occur in natural products, pharmaceuticals, and biologically active molecules. The oxazine skeleton, present in F5317-0637, exhibits chemical versatility and potential bioactivity .
- Drug Discovery : Oxazine derivatives are under investigation as potential new drugs. Understanding the chemical properties and biological activities of these compounds is crucial for drug development .
Amides and Their Versatility
- Amides : F5317-0637 contains the functional group –CONH~2~. Amides are versatile molecules with diverse chemical and biological properties. They form through the condensation reaction of a carboxylic acid with an amine, eliminating a water molecule. Further exploration of F5317-0637’s properties is essential .
Biological Activities and Beyond
- Collagen Fibril Organization : Lumican (LUM), a related protein, regulates collagen fibril organization. F5317-0637 may have similar effects, impacting tissue structure and function .
- Corneal Transparency : Lumican, a major keratan sulfate proteoglycan in the cornea, contributes to transparency. F5317-0637’s properties could influence corneal health .
- Epithelial Cell Migration and Tissue Repair : Lumican affects cell migration and tissue repair. Investigating whether F5317-0637 shares these properties is worthwhile .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxopyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O3/c1-4-22-15-9-19(3)13(8-14(15)20)16(21)18-11-6-5-10(2)12(17)7-11/h5-9H,4H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQFGNDVVJMLFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN(C(=CC1=O)C(=O)NC2=CC(=C(C=C2)C)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.